Cas no 2228795-90-0 ((3-bromoprop-1-en-2-yl)cyclopropane)

• Product Name: (3-bromoprop-1-en-2-yl)cyclopropane
• CAS No: 2228795-90-0
• MF: C₆H₉Br
• MW: 161.039661169052
• CID: 5838202
• PubChem ID: 129299643
• Update Time: 2025-05-25

(3-bromoprop-1-en-2-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, [1-(bromomethyl)ethenyl]-
• (3-bromoprop-1-en-2-yl)cyclopropane
• SCHEMBL19047399
• EN300-1912948
• 2228795-90-0

• Inchi： 1S/C6H9Br/c1-5(4-7)6-2-3-6/h6H,1-4H2
• InChI Key： DDCIRECTBKMOAL-UHFFFAOYSA-N
• SMILES： C1(C(CBr)=C)CC1

Computed Properties

• Exact Mass: 159.98876g/mol
• Monoisotopic Mass: 159.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 160.8±9.0 °C(Predicted)

Additional information on (3-bromoprop-1-en-2-yl)cyclopropane

Comprehensive Analysis of (3-bromoprop-1-en-2-yl)cyclopropane (CAS No. 2228795-90-0): Properties, Applications, and Industry Trends

The chemical compound (3-bromoprop-1-en-2-yl)cyclopropane (CAS No. 2228795-90-0) has garnered significant attention in recent years due to its unique structural features and versatile applications in organic synthesis. With the increasing demand for cyclopropane derivatives in pharmaceuticals and agrochemicals, this compound has become a focal point for researchers and industry professionals alike. Its molecular framework, combining a brominated alkene moiety with a cyclopropyl group, offers exceptional reactivity for C-C bond formation and ring-opening reactions.

In the context of current trends, (3-bromoprop-1-en-2-yl)cyclopropane aligns with the growing interest in sustainable chemistry and green synthesis. Researchers are actively exploring its potential as a building block for biodegradable materials and catalyzed transformations. The compound's stereoselective reactivity makes it particularly valuable for constructing complex molecular architectures, a topic frequently searched in AI-driven drug discovery platforms and academic databases.

From a technical perspective, the physical properties of CAS 2228795-90-0 include moderate polarity and stability under inert atmospheres, making it suitable for microwave-assisted reactions – a hot topic in modern high-throughput synthesis. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its structural integrity, while computational studies predict its behavior in transition metal-catalyzed couplings, addressing common queries about predictive reaction modeling.

The pharmaceutical industry shows particular interest in this compound for developing small molecule inhibitors and allosteric modulators. Its bromine substituent serves as an excellent handle for cross-coupling reactions, frequently mentioned in searches related to click chemistry and fragment-based drug design. Recent patent analyses reveal its incorporation in kinase-targeted therapies, reflecting the compound's relevance in precision medicine applications.

Environmental considerations surrounding (3-bromoprop-1-en-2-yl)cyclopropane have also emerged as a discussion point. While not classified as hazardous, its handling protocols and waste management procedures align with REACH compliance standards – a trending search term among chemical safety professionals. The compound's low bioaccumulation potential makes it preferable over persistent alternatives in green chemistry initiatives.

In material science, the cyclopropyl ring strain in CAS 2228795-90-0 enables unique polymer modifications. Researchers investigating self-healing materials and stimuli-responsive polymers frequently explore its radical polymerization capabilities. This connects to popular searches about smart coatings and advanced composites, positioning the compound as a candidate for next-generation materials.

Synthetic methodologies employing (3-bromoprop-1-en-2-yl)cyclopropane continue to evolve, with recent literature emphasizing flow chemistry applications and photocatalytic activation. These approaches address industry demands for atom economy and energy-efficient processes, topics dominating process chemistry forums. The compound's compatibility with continuous manufacturing systems makes it relevant to Industry 4.0 discussions in chemical production.

Analytical challenges associated with CAS 2228795-90-0 have spurred developments in chromatographic separation techniques. Its detection and quantification in complex matrices interest researchers working on metabolite identification and reaction monitoring – areas experiencing increased search volume due to advancements in hyphenated analytical techniques.

The commercial landscape for (3-bromoprop-1-en-2-yl)cyclopropane reflects broader market trends in fine chemicals. Supply chain analyses show growing procurement inquiries from contract research organizations and academic institutions, coinciding with rising searches for specialty chemical suppliers. Its pricing dynamics and scale-up feasibility remain key considerations for potential adopters.

Future research directions likely to involve this compound include AI-assisted retrosynthesis planning and automated reaction optimization. These cutting-edge applications respond to the chemical industry's digital transformation, where search trends indicate strong interest in machine learning for chemistry and autonomous laboratories. The compound's well-defined reactivity makes it an ideal candidate for such digital chemistry initiatives.